molecular formula C10H11BrO2 B8568888 (8-bromo-3,4-dihydro-2H-chromen-4-yl)methanol CAS No. 1374574-73-8

(8-bromo-3,4-dihydro-2H-chromen-4-yl)methanol

Cat. No.: B8568888
CAS No.: 1374574-73-8
M. Wt: 243.10 g/mol
InChI Key: SRXINTHCZOJTFI-UHFFFAOYSA-N
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Description

(8-bromo-3,4-dihydro-2H-chromen-4-yl)methanol is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.10 g/mol. The purity is usually 95%.
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Properties

CAS No.

1374574-73-8

Molecular Formula

C10H11BrO2

Molecular Weight

243.10 g/mol

IUPAC Name

(8-bromo-3,4-dihydro-2H-chromen-4-yl)methanol

InChI

InChI=1S/C10H11BrO2/c11-9-3-1-2-8-7(6-12)4-5-13-10(8)9/h1-3,7,12H,4-6H2

InChI Key

SRXINTHCZOJTFI-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(C1CO)C=CC=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 8-bromo-3,4-dihydro-2H-chromene-4-carboxylic acid (3.1 g, 12 mmol) in 50 mL THF was added BH3 (24 mL, 24 mmol, C=1.0 M in THF) dropwise at 0° C. The mixture was stirred at 0° C. for 2-3 hours before quenched with MeOH (8 mL), and evaporated. The residue was partitioned between water and EtOAc. The organic phase was washed with 3N HCl, saturated Na2CO3, and brine, dried over anhydrous Na2SO4 and concentrated to afford (8-bromo-3,4-dihydro-2H-chromen-4-yl)methanol.
Quantity
3.1 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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